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Compound of Interest

Compound Name: 4-Desmethyl-2-methyl Celecoxib

Cat. No.: B146605

For researchers, scientists, and drug development professionals, the integrity of your work
extends to the responsible management of chemical compounds. This guide provides
essential, immediate safety and logistical information for the proper disposal of 4-Desmethyl-2-
methyl Celecoxib, a crucial aspect of laboratory safety and environmental stewardship.
Adherence to these procedures is paramount to ensure the safety of personnel and the
protection of our ecosystem.

Core Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be familiar with the inherent
hazards of 4-Desmethyl-2-methyl Celecoxib. According to its Safety Data Sheet (SDS), this
compound is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, preventing its release into the environment is a primary concern.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Body Protection: Wear impervious clothing to prevent skin contact.

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols[1].
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In Case of Accidental Release:

Evacuate the area and ensure adequate ventilation.

For spills, absorb solutions with a finely-powdered liquid-binding material such as
diatomite[1].

Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Collect all contaminated materials for disposal according to the procedures outlined below[1].

Step-by-Step Disposal Procedure

The guiding principle for the disposal of 4-Desmethyl-2-methyl Celecoxib is that it must be

managed as a hazardous waste and sent to an approved waste disposal plant[1]. Under no

circumstances should this compound be disposed of down the drain or in regular trash.

Segregation: Isolate waste containing 4-Desmethyl-2-methyl Celecoxib from other
laboratory waste streams. This includes any contaminated labware, PPE, and spill cleanup
materials.

Containerization: Place the waste in a clearly labeled, sealed, and leak-proof container. The
label should prominently display the chemical name: "4-Desmethyl-2-methyl Celecoxib"
and appropriate hazard symbols.

Waste Characterization: While the provided SDS does not list a specific RCRA waste code, it
is the responsibility of the waste generator to determine if the waste meets the criteria for
hazardous waste under federal and state regulations[2][3][4]. Given its aquatic toxicity, it is
likely to be considered hazardous.

Engage a Certified Waste Disposal Vendor: Contact your institution's Environmental Health
and Safety (EHS) department or a certified hazardous waste disposal company to arrange
for pickup and disposal. These vendors are equipped to transport and dispose of chemical
waste in compliance with all regulatory requirements.

Documentation: Maintain meticulous records of the waste generated, including the quantity,
date of generation, and disposal manifest provided by the waste vendor.
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Regulatory Framework

The disposal of pharmaceutical waste, including research compounds like 4-Desmethyl-2-
methyl Celecoxib, is governed by stringent regulations. The primary federal law in the United
States is the Resource Conservation and Recovery Act (RCRA), which is enforced by the
Environmental Protection Agency (EPA)[2][3][4]. Many states have their own, often more
stringent, regulations[2]. It is crucial to be aware of and compliant with both federal and local

regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Desmethyl-2-methyl Celecoxib.
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Disposal workflow for 4-Desmethyl-2-methyl Celecoxib.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
that your research practices are both scientifically sound and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

